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Compound of Interest

Compound Name: 2,6-Dimethylphenoxyacetic acid

Cat. No.: B020233 Get Quote

An In-depth Technical Guide to 2,6-Dimethylphenoxyacetic Acid: Molecular Structure,

Synthesis, and Applications

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of 2,6-dimethylphenoxyacetic
acid, covering its molecular structure, physicochemical properties, synthesis, and primary

applications, with a particular focus on its role in the pharmaceutical industry.

Molecular Structure and Identification
2,6-Dimethylphenoxyacetic acid is an organic compound featuring a phenoxyacetic acid core

with two methyl groups substituted at the 2 and 6 positions of the benzene ring.

Molecular Formula: C₁₀H₁₂O₃

Molecular Weight: 180.20 g/mol .[1]

IUPAC Name: 2-(2,6-dimethylphenoxy)acetic acid.[2]

CAS Number: 13335-71-2.[1]

SMILES: CC1=C(C(=CC=C1)C)OCC(=O)O.[2]

InChI Key: MLBCURLNKYKBEQ-UHFFFAOYSA-N.[2]
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Molecular Structure of 2,6-Dimethylphenoxyacetic Acid

Molecular Structure of 2,6-Dimethylphenoxyacetic Acid
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Caption: 2D structure of 2,6-Dimethylphenoxyacetic acid.

Physicochemical and Analytical Data
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A summary of the key physicochemical and analytical properties of 2,6-
dimethylphenoxyacetic acid is presented in Table 1.

Table 1: Physicochemical and Analytical Properties of 2,6-Dimethylphenoxyacetic Acid

Property Value Reference(s)

Physical State
White to off-white crystalline

powder
[1]

Melting Point 137-141 °C [3][4]

Boiling Point 284-316 °C at 101.325 kPa [3]

Density 1.146 - 1.257 g/cm³ at 20 °C [3][4]

Solubility

Soluble in Chloroform,

Methanol, Acetone, DMSO;

Slightly soluble in water

[1][3]

pKa 3.356 at 25 °C [3]

LogP 0.91 - 1.77 [3][4]

Synthesis
The most prevalent and well-documented method for synthesizing 2,6-
dimethylphenoxyacetic acid is the Williamson ether synthesis.[5][6]

Williamson Ether Synthesis
This reaction involves the nucleophilic substitution of a halide from an α-haloacetic acid by the

phenoxide ion of 2,6-dimethylphenol.[6][7]
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Caption: General workflow for the synthesis of 2,6-dimethylphenoxyacetic acid.

Experimental Protocol:

A representative protocol for the Williamson ether synthesis of 2,6-dimethylphenoxyacetic
acid is as follows:
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Phenoxide Formation: 2,6-dimethylphenol is dissolved in an aqueous solution of a strong

base, such as potassium hydroxide, to form the potassium 2,6-dimethylphenoxide salt.[5]

Reaction: The solution is heated to reflux, and an aqueous solution of chloroacetic acid is

added dropwise. The reaction mixture is refluxed for a short period after the addition is

complete.[5]

Work-up: The reaction mixture is cooled and then acidified with a strong acid, such as

hydrochloric acid, to precipitate the crude 2,6-dimethylphenoxyacetic acid.[5][8]

Purification: The crude product is collected by filtration and can be purified by

recrystallization from boiling water.[5]

Function and Applications
The principal application of 2,6-dimethylphenoxyacetic acid is as a key starting material and

intermediate in the synthesis of pharmaceuticals and potentially agrochemicals.

Pharmaceutical Intermediate in Lopinavir Synthesis
2,6-Dimethylphenoxyacetic acid is a critical building block in the industrial synthesis of

Lopinavir, an antiretroviral protease inhibitor used in the treatment of HIV/AIDS.[9][10][11] In

the synthesis pathway, the carboxylic acid group of 2,6-dimethylphenoxyacetic acid is

typically activated (e.g., by conversion to an acid chloride with thionyl chloride) and

subsequently reacted with a complex amine intermediate to form a crucial amide linkage in the

final Lopinavir molecule.[9][12]

Agrochemicals
While phenoxyacetic acids as a class are known for their use as herbicides and plant growth

regulators, specific applications of 2,6-dimethylphenoxyacetic acid in this sector are not

extensively documented in publicly available literature.[1]

Pharmaceutical Impurity
Due to its role as a key raw material, 2,6-dimethylphenoxyacetic acid is considered a

potential impurity in the final drug substance of Lopinavir.[13] Regulatory bodies like the ICH
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have guidelines that stipulate the need to identify and characterize impurities in active

pharmaceutical ingredients to ensure the safety and quality of the drug product.[14]

Biological Function and Signaling Pathways
There is a significant lack of published scientific data on the specific biological functions,

mechanism of action, and any associated signaling pathways for 2,6-dimethylphenoxyacetic
acid itself. Its primary utility is established as a chemical intermediate.

It is crucial to differentiate 2,6-dimethylphenoxyacetic acid from structurally related

compounds that possess distinct biological activities. For example, Mexiletine, which shares

the 2,6-dimethylphenoxy moiety but has an aminopropane side chain instead of an acetic acid

group, is a well-known Class IB antiarrhythmic drug that acts as a sodium channel blocker.[10]

The pharmacological profile of Mexiletine cannot be extrapolated to 2,6-
dimethylphenoxyacetic acid due to the differences in their functional groups.

Experimental Protocols for Biological Evaluation
Given the absence of known biological targets, there are no standard experimental protocols

for assessing the biological activity of 2,6-dimethylphenoxyacetic acid. For researchers

interested in exploring its potential biological effects, a general screening approach would be

necessary. This could involve a battery of in vitro assays to test for various activities, such as

cytotoxicity, receptor binding, or enzyme inhibition, based on hypotheses derived from its

structural features or those of other phenoxyacetic acid derivatives.

Conclusion
2,6-Dimethylphenoxyacetic acid is a well-defined organic compound with its primary

significance lying in its role as a key intermediate in the synthesis of the antiretroviral drug

Lopinavir. Its molecular structure and physicochemical properties are well-documented, and its

synthesis is achieved through the robust Williamson ether synthesis. While its structural class

is associated with agrochemical applications, specific data for this compound is sparse.

Importantly, there is a lack of evidence for any direct biological function, and it should be clearly

distinguished from other biologically active molecules that share a similar structural fragment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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